Cas no 716320-82-0 (Benzonitrile,4-(acetyloxy)-, N-oxide)
716320-82-0 structure
Product Name:Benzonitrile,4-(acetyloxy)-, N-oxide
CAS No:716320-82-0
MF:C9H7NO3
MW:177.156782388687
CID:558158
Update Time:2024-03-05
Benzonitrile,4-(acetyloxy)-, N-oxide Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile,4-(acetyloxy)-, N-oxide
- Benzonitrile, 4-(acetyloxy)-, N-oxide (9CI)
- Benzonitrile, 4-(acetyloxy)-, N-oxide
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- Inchi: 1S/C9H7NO3/c1-7(11)13-9-4-2-8(3-5-9)6-10-12/h2-5H,1H3
- InChI Key: VTVZGOBRSMMXPB-UHFFFAOYSA-N
- SMILES: C(#[N+][O-])C1=CC=C(OC(C)=O)C=C1
Computed Properties
- Exact Mass: 177.043
- Monoisotopic Mass: 177.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 57A^2
Experimental Properties
- Density: 1.15±0.1 g/cm3(Predicted)
Benzonitrile,4-(acetyloxy)-, N-oxide Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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